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Compound of Interest

Compound Name: Methyl isonipecotate

Cat. No.: B140471

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for Methyl
Isonipecotate (CAS: 2971-79-1), also known as Methyl 4-piperidinecarboxylate. The
information is compiled from various Safety Data Sheets (SDS) and chemical databases to
ensure researchers and laboratory personnel can handle this compound with the utmost safety.
The guide focuses on presenting quantitative data, procedural workflows, and hazard
information in a clear and accessible format.

Chemical Identification and Physical Properties

Methyl isonipecotate is a colorless to pale yellow liquid.[1][2][3] It is an ester derivative of 4-
piperidinecarboxylic acid and is used as a versatile reactant and building block in the synthesis
of various biologically active compounds and neurochemicals.[2][4]

Table 1: Physical and Chemical Properties of Methyl Isonipecotate
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Property Value Source(s)
Molecular Formula C7H13NO2 [1][2][5]
Molecular Weight 143.18 g/mol [11[2][5]
Appearance Colorless to yellow liquid [11[2]
Boiling Point 93°C @ 10 mmHg (1.3 kPa) [1][6]
Density 1.021 - 1.06 g/mL at 25°C (11141171
Flash Point 89°C (192.2°F) - Closed Cup [1112][8]
Vapor Pressure 0.457 mmHg at 25°C [11[2]

B Slightly soluble in water;
Solubility _ [1]2]4]
Soluble in Chloroform

pKa 9.78 £ 0.10 (Predicted) [2]

| Refractive Index| 1.465 |[2] |

Hazard Identification and Toxicological Summary

Methyl isonipecotate is considered a hazardous substance and is classified as a combustible
liquid that causes skin, eye, and respiratory irritation.[7][9] While detailed toxicological studies
are limited, the available data consistently point to its irritant nature.[10]

Table 2: GHS Hazard Classification
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Classificati Hazard GHS Signal
Category . Source(s)
on Statement Pictogram Word
H315:
_ GHSO07
Skin Causes . .
o Category 2 . (Exclamatio = Warning [1][5][8][10]
[rritation skin
o n Mark)
irritation
H319:
_ GHSO07
Serious Eye Category 2/ Causes ) ]
o ) (Exclamation Warning [11I5]18]1[1.0]
Irritation 2A serious eye
S Mark)
irritation
Specific
H335: May
Target Organ GHSO07
cause
Toxicity Category 3 ] (Exclamation Warning [11[5]18]1[10]
. respiratory
(Single o Mark)
irritation
Exposure)
H227:
Flammable , _
o Category 4 Combustible None Warning [1119]
Liquids o
liquid

| Skin Corrosion/Irritation | Category 1B | H314: Causes severe skin burns and eye damage |
GHSO05 (Corrosion) | Danger |[5][9] |

Note: The Skin Corrosion (Category 1B) classification is reported in a minority (10.9%) of

notifications to the ECHA C&L Inventory and may be dependent on factors like concentration or

impurities.[5] Users should handle the substance with the potential for severe effects in mind.

Toxicological Profile:

o Acute Effects: The primary hazards are irritation to the skin, eyes, and respiratory system

upon direct contact or inhalation.[7] Symptoms of overexposure may include headache,

dizziness, nausea, and vomiting.[11]

o Chronic Effects: Limited evidence suggests that repeated or long-term occupational

exposure may produce cumulative health effects.[7]
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» Carcinogenicity: The compound is not listed as a carcinogen by IARC, NTP, ACGIH, or
OSHA.[10][11]

Experimental Protocols and Workflows

While specific, detailed experimental protocols for the toxicological assays of methyl
isonipecotate are not provided in standard safety data sheets, the procedural information for
handling, emergencies, and personal protection is well-defined. The following workflows are
based on established safety procedures.

This workflow outlines the immediate steps to be taken in the event of accidental exposure to
methyl isonipecotate.

Immediate First Aid Response

Rinse mouth.
> DO NOT induce vomiting.

Exposure Event

Exposure Occurs

Rinse with water for 15+ min.
Remove contact lenses if possible.

»

;/—5
|
Skin Contact > Remove contaminated clothing.
Wash with soap and water for 15+ min.

4

|

Attention

Medical
\

Seek Immediate
Medical Attention

Move to fresh air.
If breathing is difficult, give oxygen.

Click to download full resolution via product page

Caption: First aid workflow for exposure to Methyl Isonipecotate.

© 2025 BenchChem. All rights reserved.

4/10

Tech Support



https://wap.guidechem.com/encyclopedia/methyl-isonipecotate-dic344581.html
https://www.fishersci.com/store/msds?partNumber=AC398750250&productDescription=METHYL+ISONIPECOTATE%2C+70+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b140471?utm_src=pdf-body
https://www.benchchem.com/product/b140471?utm_src=pdf-body
https://www.benchchem.com/product/b140471?utm_src=pdf-body
https://www.benchchem.com/product/b140471?utm_src=pdf-body-img
https://www.benchchem.com/product/b140471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Proper handling and storage are critical to minimize exposure risk. This workflow details the

necessary precautions.

Begin Work with
Methyl Isonipecotate

Preparation

Use Engineering Controls
(Chemical Fume Hood)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling
Y

Handle in well-ventilated area.
Avoid contact and inhalation.
Use non-sparking tools.

:

Wash hands thoroughly
after handling.

Storage 87 Disposal

Store in a cool, dry, well-ventilated place.

Keep container tightly closed.
Store locked up.

l

Store away from
incompatible materials

(e.g., strong oxidizing agents).

l

Dispose of contents/container to an
approved waste disposal plant.

Work Complete
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Caption: Logical workflow for safe handling and storage procedures.

Fire and Spill Management

Methyl isonipecotate is a combustible liquid with a flash point of 89°C.[1][8]

Table 3: Fire-Fighting Information

Aspect Recommendation Source(s)

Dry chemical, carbon
Suitable Extinguishing Media  dioxide (COz2), or alcohol- [1][7][11]
resistant foam.

Unsuitable Extinguishing No specific limitations are

Media given.

Carbon monoxide (CO),
Carbon dioxide (COz2), [71[11]
Nitrogen oxides (NOXx).

Hazardous Combustion

Products

| Protective Equipment | Wear self-contained breathing apparatus (SCBA) and full protective
gear. [[1][11] |

In case of a spill, immediate and appropriate action is required to prevent contamination and
exposure.
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Spill Detected

1. Ensu¢e Safety

Evacuate personnel.
Ensure adequate ventilation.
Remove all ignition sources.

2. Contain & Clean

3. Digposal

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental spill.
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Exposure Controls and Personal Protection

Engineering controls and Personal Protective Equipment (PPE) are essential to prevent
exposure.

Table 4. Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source(s)

Work should be conducted

in a chemical fume hood.
Engineering Controls Ensure eyewash stations [11]

and safety showers are

readily available.

Wear safety glasses with side-
) shields or chemical goggles
Eye/Face Protection ] [7][11]
(conforming to EN166 or

OSHA 29 CFR 1910.133).

Wear chemical-resistant
] ] gloves (e.g., PVC, nitrile
Skin Protection _ _ [7][11]
rubber) and protective clothing

to prevent skin contact.

| Respiratory Protection | If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter
(e.g., type ABEK). [[11][12] |

Handling Precautions:
» Avoid all personal contact, including inhalation.[7]

e Use only non-sparking tools and take precautionary measures against static discharges.[11]
[13]

e Wash hands and face thoroughly after handling.
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» Store away from incompatible materials such as strong oxidizing agents.[7][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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